N-(2,3-dimethylphenyl)-3-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C20H21N3O3/c1-13-7-6-9-16(14(13)2)21-18(24)11-12-19-22-20(23-26-19)15-8-4-5-10-17(15)25-3/h4-10H,11-12H2,1-3H3,(H,21,24)
• InChI Key: RXZCMYYPKSFCLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3OC)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-(2,3-dimethylphenyl)-3-(3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide, commonly known as DPA, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. DPA is a derivative of oxadiazole and is commonly used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of DPA involves the formation of a complex with metal ions, which results in a change in the fluorescence properties of the compound. This change in fluorescence can be used to detect the presence of metal ions in a sample.
Biochemical and Physiological Effects:
DPA has no known biochemical or physiological effects on living organisms. It is a non-toxic compound and has been shown to be stable under a wide range of conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPA as a fluorescent probe is its high selectivity and sensitivity towards metal ions. It is also a relatively inexpensive compound, making it accessible for use in a wide range of laboratories. However, one of the limitations of using DPA is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of DPA in scientific research. One possible direction is the development of new derivatives of DPA with improved solubility in aqueous solutions. Another direction is the use of DPA in the study of metal ion homeostasis in living organisms, particularly in the context of diseases such as Alzheimer's and Parkinson's. Additionally, the use of DPA in the development of new fluorescent sensors for other analytes beyond metal ions is an area of ongoing research.

Synthesis Methods

The synthesis of DPA involves the reaction of 2,3-dimethylbenzaldehyde with hydrazine hydrate to form 2,3-dimethylphenylhydrazine. This is then reacted with 2-methoxybenzoyl chloride to form the intermediate compound, which is further reacted with ethyl 3-bromopropionate to form DPA.

Scientific Research Applications

DPA has been extensively used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has been shown to have high selectivity and sensitivity towards these metal ions, making it a valuable tool for studying metal ion homeostasis in cells.